Cas no 188400-87-5 (2-Oxazolidinone, 3-[3-(2-hydroxyethyl)phenyl]-)

• Product Name: 2-Oxazolidinone, 3-[3-(2-hydroxyethyl)phenyl]-
• CAS No: 188400-87-5
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 1380441
• Update Time: 2024-08-16

2-Oxazolidinone, 3-[3-(2-hydroxyethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone, 3-[3-(2-hydroxyethyl)phenyl]-

• Inchi： 1S/C11H13NO3/c13-6-4-9-2-1-3-10(8-9)12-5-7-15-11(12)14/h1-3,8,13H,4-7H2
• InChI Key： QRVSUWDEGVHKAX-UHFFFAOYSA-N
• SMILES： O1CCN(C2=CC=CC(CCO)=C2)C1=O

Computed Properties

• Exact Mass: 207.08959
• Monoisotopic Mass: 207.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8A^2

Experimental Properties

• Density: 1.280±0.06 g/cm3(Predicted)
• Boiling Point: 366.2±21.0 °C(Predicted)
• PSA: 49.77
• pka: 14.84±0.10(Predicted)